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Introduction
(+)-Benalaxyl, also known as Benalaxyl-M, is the dextrorotatory (R)-enantiomer of the

phenylamide fungicide benalaxyl. It is a systemic fungicide with protective, curative, and

eradicant properties. Its primary mode of action is the disruption of fungal nucleic acid

synthesis through the inhibition of RNA polymerase I.[1] As the more biologically active isomer,

(+)-Benalaxyl offers targeted and efficient control of various fungal pathogens, particularly

Oomycetes.[2]

These application notes provide a comprehensive overview of the formulation of (+)-Benalaxyl
for agricultural use, including its physicochemical properties, common formulations, and

detailed protocols for efficacy testing and residue analysis.

Physicochemical Properties of (+)-Benalaxyl
A summary of the key physicochemical properties of the active ingredient is presented in Table

1. This data is essential for formulation development, ensuring stability, and predicting

environmental fate.
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Property Value Reference

IUPAC Name
methyl N-(2,6-dimethylphenyl)-

N-(phenylacetyl)-D-alaninate
[3]

CAS Registry No. 98243-83-5 [3]

Molecular Formula C₂₀H₂₃NO₃ [1]

Molecular Weight 325.4 g/mol [1]

Physical State White crystalline solid [1]

Melting Point
76.8 °C (Technical active

ingredient)
[1]

Relative Density 1.181 g/mL at 20 °C [1]

FRAC MoA Class 4 [2]

Formulations for Agricultural Use
(+)-Benalaxyl is typically formulated as wettable powders (WP), suspension concentrates

(SC), or emulsifiable concentrates (EC) for agricultural applications.[1][2] To broaden the

spectrum of activity and manage resistance, it is frequently co-formulated with protectant

fungicides such as mancozeb, chlorothalonil, or copper compounds.[1][4] A common and

effective combination is a wettable powder containing (+)-Benalaxyl and mancozeb.

Example Formulation: (+)-Benalaxyl 4% + Mancozeb
65% WP
This wettable powder formulation combines the systemic activity of (+)-Benalaxyl with the

multi-site contact action of mancozeb, providing robust control of diseases like downy mildew.

[5][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.cnagrochem.com/news/exploring-the-efficacy-and-applications-of-benalaxyl-fungicide-in-agricultural-practices.html
https://www.cnagrochem.com/news/exploring-the-efficacy-and-applications-of-benalaxyl-fungicide-in-agricultural-practices.html
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation09/Benalaxyl.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation09/Benalaxyl.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation09/Benalaxyl.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation09/Benalaxyl.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation09/Benalaxyl.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/59.htm
https://www.benchchem.com/product/b1667975?utm_src=pdf-body
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation09/Benalaxyl.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/59.htm
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation09/Benalaxyl.pdf
https://patents.google.com/patent/WO2021005512A1/en
https://www.benchchem.com/product/b1667975?utm_src=pdf-body
https://www.benchchem.com/product/b1667975?utm_src=pdf-body
https://www.benchchem.com/product/b1667975?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23052585/
https://www.ppqs.gov.in/sites/default/files/benalaxyl_8_mancozeb_65_wp_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Concentration (% w/w) Function

(+)-Benalaxyl (Benalaxyl-M) 4.00
Systemic Fungicide (Active

Ingredient)

Mancozeb 65.00
Contact Fungicide (Active

Ingredient)

Wetting and Dispersing Agents 10.00 - 15.00 Facilitate suspension in water

Inert Carrier (e.g., Kaolin,

Silica)
Balance to 100 Diluent and carrier

Application Recommendations
(+)-Benalaxyl formulations are effective against a range of fungal diseases in various crops.

Table 3 summarizes recommended application rates and target pathogens.

Crop
Target
Pathogen

Disease
Formulation
Example

Application
Rate
(Formulation)

Grapes
Plasmopara

viticola
Downy Mildew

4% (+)-Benalaxyl

+ 65%

Mancozeb WP

2,750 - 5,500

g/ha

Cucumber
Pseudoperonosp

ora cubensis
Downy Mildew

8% Benalaxyl +

65% Mancozeb

WP

2,500 - 3,000

g/ha

Tomatoes
Phytophthora

infestans
Late Blight

Various WP/SC

formulations
0.24 kg a.i./ha

Potatoes
Phytophthora

infestans
Late Blight

Various WP

formulations

0.24 - 0.48 kg

a.i./ha

Efficacy Data
The synergistic combination of (+)-Benalaxyl and mancozeb has demonstrated high efficacy in

controlling downy mildew. Field trials on cucumber with an 8% Benalaxyl + 65% Mancozeb WP
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formulation showed significant disease control.[7]

Treatment (g/ha)
Disease Control
(%)

Yield Increase (%) Reference

Benalaxyl 8% +

Mancozeb 65% WP

@ 2500

84.4 28.3 [7]

Benalaxyl 8% +

Mancozeb 65% WP

@ 3000

85.4 30.0 [7]

Dissipation and Residue Data
Understanding the dissipation kinetics and residue levels of (+)-Benalaxyl is crucial for

establishing pre-harvest intervals (PHIs) and ensuring food safety.

Dissipation in Grapes
A study on a 4% (+)-Benalaxyl + 65% Mancozeb WP formulation applied to grapes showed

the following dissipation kinetics:

Active Ingredient Half-life (T₁/₂) in days Reference

(+)-Benalaxyl 2.59 - 2.79 [5]

Mancozeb 3.86 - 4.93 [5]

Residue Levels in Crops
Supervised trials have determined the residue levels of benalaxyl in various crops.
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Crop Formulation
Application
Rate (kg
a.i./ha)

PHI (days)
Residue
Range
(mg/kg)

Reference

Grapes WP Not specified 7 0.055 - 0.17 [8]

Tomatoes WP 0.24 7 < 0.1 [8]

Experimental Protocols
Protocol 1: Evaluation of Fungicidal Efficacy against
Downy Mildew (Plasmopara viticola) in Grapes
Objective: To assess the in-field efficacy of a (+)-Benalaxyl formulation in controlling grape

downy mildew.

Materials:

Grape vines susceptible to downy mildew.

(+)-Benalaxyl formulation (e.g., 4% (+)-Benalaxyl + 65% Mancozeb WP).

Knapsack sprayer.

Water.

Control (untreated) and standard fungicide plots.

Disease assessment scale (e.g., 0-9 scale).

Methodology:

Trial Setup: Establish a randomized complete block design with a minimum of three

replications per treatment. Each plot should contain a specified number of vines.

Inoculum: Rely on natural infection or, for more controlled studies, prepare a sporangial

suspension of Plasmopara viticola for artificial inoculation.
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Fungicide Application:

Prepare the spray solution by suspending the required amount of the (+)-Benalaxyl
formulation in water according to the manufacturer's recommendations and the target

application rate (e.g., 2,750 g/ha).[5]

Apply the fungicide as a foliar spray, ensuring thorough coverage of the vines.[1]

The first application should be initiated upon the first appearance of disease symptoms or

based on a predictive model.[9]

Subsequent applications should be made at 7-day intervals for a total of three

applications.[9]

Disease Assessment:

Assess disease severity on leaves and bunches at regular intervals after the final

application.

Calculate the Percent Disease Index (PDI) using a standardized formula.

Determine the Area Under the Disease Progress Curve (AUDPC) to evaluate the overall

disease development.[9]

Data Analysis: Statistically analyze the PDI and AUDPC data to determine the significance of

differences between treatments.

Protocol 2: Determination of (+)-Benalaxyl Residues in
Grapes by Gas Chromatography
Objective: To quantify the residue of (+)-Benalaxyl in grape samples following field application.

Materials:

Grape samples from treated and control plots.

Homogenizer.
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Centrifuge.

Solid-Phase Extraction (SPE) cartridges (e.g., Graphitized Carbon Black/Primary Secondary

Amine - GCB/PSA).[10]

Extraction solvents: Acetone, n-hexane, ethyl acetate.[10]

Elution solvent: Acetonitrile:toluene (3:1, v/v).[10]

Gas chromatograph with a Nitrogen-Phosphorus Detector (GC-NPD) or an Ion Trap Mass

Spectrometer (GC-ITMS).[8][10]

(+)-Benalaxyl analytical standard.

Methodology:

Sample Preparation:

Homogenize a representative sample of grapes.

Weigh a subsample (e.g., 10 g) into a centrifuge tube.

Extraction:

Add acetone and homogenize further.

Partition the extract with n-hexane.[8]

Alternatively, extract with ethyl acetate:hexane (1:1, v/v).[10]

Centrifuge and collect the organic phase.

Clean-up:

Pass the extract through a GCB/PSA SPE cartridge.

Elute the analyte with acetonitrile:toluene.[10]

Evaporate the eluate to near dryness and reconstitute in a suitable solvent for injection.
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GC Analysis:

Inject the prepared sample into the GC-NPD or GC-ITMS system.

Use a suitable capillary column for separation.

Quantify the (+)-Benalaxyl concentration by comparing the peak area to a calibration

curve prepared from the analytical standard.

The Limit of Quantification (LOQ) for this method can be as low as 0.01-0.02 mg/kg.[8][10]
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Signaling Pathway of (+)-Benalaxyl Action
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Caption: Mechanism of action of (+)-Benalaxyl in a fungal cell.
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Experimental Workflow for Efficacy Testing
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Data Analysis

1. Trial Setup
(Randomized Block Design)

2. Fungicide Application
(Foliar Spray)

3. Disease Development
(Natural or Artificial Inoculation)

4. Disease Assessment
(PDI Calculation)

5. Statistical Analysis
(AUDPC)

6. Efficacy Determination

Click to download full resolution via product page

Caption: Workflow for evaluating the fungicidal efficacy of (+)-Benalaxyl.
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Logical Relationship for Residue Analysis
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Caption: Key steps in the residue analysis of (+)-Benalaxyl in crops.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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